Cas no 5589-96-8 (Bromochloroacetic Acid)

• Product Name: Bromochloroacetic Acid
• CAS No: 5589-96-8
• MF: C₂H₂BrClO₂
• MW: 173.393079280853
• CID: 85403
• PubChem ID: 24864295
• Update Time: 2025-11-02

Bromochloroacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-chloroacetic acid
• Bromochloroacetic acid
• Bromochloroacetic acid solution
• DIN 38407-25 Selected Halo Acetic Acids
• Haloacetic Acid Mix with Surrogate
• Haloacetic acid Mix w
• o Surrogate
• 5589-96-8
• AL8MZ37Y51
• 2-bromo-2-chloroaceticacid
• FT-0627572
• DTXCID604642
• acetic acid, 2-bromo-2-chloro-
• bromochloracetic acid
• MFCD00143872
• Tox21_200894
• CHEMBL504842
• BROMOCHLOROACETICACID
• BROMOCHLOROACETIC ACID [IARC]
• BrCH(Cl)CO2H
• CHLOROBROMOACETIC ACID [HSDB]
• Q27133122
• Bromochloroacetic acid, 97%
• Chlorobromoacetic acid
• UNII-AL8MZ37Y51
• DTXSID4024642
• E78199
• NCGC00091488-01
• NCGC00258448-01
• Keratins
• Keratin from Wool,
• GEHJBWKLJVFKPS-UHFFFAOYSA-N
• BrCH(Cl)COOH
• NCGC00091488-02
• AKOS016010266
• 2-Bromo-2-chloroethanoic acid
• HSDB 7619
• C19212
• BCAA
• bromo(chloro)acetic acid
• FT-0627573
• CHEBI:64206
• SCHEMBL135012
• BS-52910
• Acetic acid, bromochloro-
• FT-0623228
• CAS-5589-96-8
• NS00004213
• LMFA01090146
• 68238-35-7
• Bromochloroacetic acid, analytical standard
• CCRIS 8228
• Bromochloroacetic acid 1000 microg/mL in Methyl-tert-butyl ether
• bromochloroethanoic acid
• 69430-36-0
• Keratin (partially sulfonated, 5% in Water)
• 5% aqueous solution
• DB-254106
• Bromochloroacetic Acid

• MDL： MFCD00143872
• Inchi： 1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)
• InChI Key： GEHJBWKLJVFKPS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)Cl

Computed Properties

• Exact Mass: 171.89300
• Monoisotopic Mass: 171.893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.985 g/mL at 25 °C(lit.)
• Melting Point: 27.5 °C (lit.)
• Boiling Point: 210-212 °C/767 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.51(lit.)
• PSA: 37.30000
• LogP: 1.03080
• Solubility: Not determined
• Color/Form: 1000 μg/mL in methyl tert-butyl ether

Bromochloroacetic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• FLUKA BRAND F CODES：19
• RTECS：AF5957282
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Bromochloroacetic Acid

Bromochloroacetic Acid (CAS No. 5589-96-8): Properties, Applications, and Environmental Impact

Bromochloroacetic Acid (CAS No. 5589-96-8) is a halogenated organic compound that has garnered significant attention in both industrial and environmental contexts. This compound, often abbreviated as BCAA, is a derivative of acetic acid where hydrogen atoms are replaced by bromine and chlorine. Its unique chemical structure makes it a subject of interest for researchers and industries alike. In this article, we will delve into the properties, applications, and environmental implications of Bromochloroacetic Acid, while also addressing some of the most frequently searched questions about this compound.

The molecular formula of Bromochloroacetic Acid is C₂H₂BrClO₂, and it is classified as a halogenated carboxylic acid. Its physical properties include a white crystalline appearance, a melting point of approximately 80-85°C, and moderate solubility in water. The presence of both bromine and chlorine atoms in its structure contributes to its reactivity, making it a versatile intermediate in organic synthesis. Researchers often study BCAA for its potential role in the formation of disinfection byproducts (DBPs) in water treatment processes, a topic that has gained traction due to increasing concerns about water quality.

One of the most common applications of Bromochloroacetic Acid is in the field of water treatment. It is frequently studied as a model compound for understanding the formation and behavior of halogenated DBPs, which are generated when disinfectants like chlorine react with organic matter in water. Given the rising global focus on clean water initiatives, the study of BCAA has become particularly relevant. Additionally, this compound is used in laboratories as a reagent for synthesizing other halogenated compounds, owing to its ability to introduce both bromine and chlorine into organic molecules.

From an environmental perspective, Bromochloroacetic Acid has been a topic of discussion due to its potential ecological impact. While it is not classified as a highly hazardous substance, its presence in water systems can raise concerns about long-term exposure effects. Regulatory agencies such as the EPA have included BCAA in their monitoring programs for drinking water contaminants, reflecting its significance in environmental health. This aligns with the growing public interest in sustainable water management and the search for safer alternatives to traditional disinfection methods.

In the pharmaceutical and agrochemical industries, Bromochloroacetic Acid serves as a building block for the synthesis of more complex molecules. Its dual halogen functionality allows chemists to create compounds with specific biological activities, which can be further developed into drugs or crop protection agents. This application is particularly relevant in the context of green chemistry, where researchers are increasingly seeking efficient and environmentally friendly synthetic routes.

Another area where Bromochloroacetic Acid finds use is in analytical chemistry. It is often employed as a standard or reference material in chromatographic analyses, especially when studying halogenated compounds. Its well-defined properties make it a reliable choice for calibration and method validation, which are critical steps in ensuring accurate environmental and industrial testing. This ties into the broader trend of quality assurance in chemical analysis, a topic frequently searched by professionals in the field.

When it comes to safety and handling, BCAA requires standard laboratory precautions. While it is not classified as extremely hazardous, proper ventilation and personal protective equipment (PPE) are recommended when working with this compound. This aligns with the increasing emphasis on laboratory safety protocols, a subject of growing interest among students and professionals in chemical disciplines.

The market dynamics surrounding Bromochloroacetic Acid are influenced by its niche applications. While not a high-volume chemical, its specialized uses in research and industry ensure steady demand. Suppliers often highlight its purity and consistency as key selling points, catering to the needs of analytical laboratories and synthetic chemists. This reflects the broader trend of specialty chemicals gaining importance in various sectors.

In conclusion, Bromochloroacetic Acid (CAS No. 5589-96-8) is a chemically interesting compound with diverse applications in water treatment, organic synthesis, and analytical chemistry. Its study contributes to our understanding of halogenated compounds and their environmental interactions. As research continues to explore safer water treatment methods and greener chemical processes, the role of BCAA as a model compound is likely to remain significant. For those interested in halogenated organic compounds or water quality research, Bromochloroacetic Acid offers a fascinating case study in the intersection of chemistry and environmental science.